2-((1-(2-(diethylamino)ethyl)-2-oxo-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)-N-(4-nitrophenyl)acetamide

• IUPAC Name: 2-[[1-[2-(diethylamino)ethyl]-2-oxo-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl]sulfanyl]-N-(4-nitrophenyl)acetamide
• InChI: InChI=1S/C21H27N5O4S/c1-3-24(4-2)12-13-25-18-7-5-6-17(18)20(23-21(25)28)31-14-19(27)22-15-8-10-16(11-9-15)26(29)30/h8-11H,3-7,12-14H2,1-2H3,(H,22,27)
• InChI Key: YBFMAFGDRADYTM-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCN1C2=C(CCC2)C(=NC1=O)SCC(=O)NC3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C21H27N5O4S
• Molecular Weight: 445.5 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds often involves the reaction of different acyl chlorides with 2-amino nicotinic acid followed by anhydride acetic to give the corresponding pyridobenzoxazinones. An aminothiazole derivative is then prepared via a multistep procedure and incorporated into the benzoxazinones to furnish the target pyridopyrimidinone.

Scientific Research Applications

Antimicrobial and Antifungal Activities

Compounds structurally related to the one have been synthesized and evaluated for their antimicrobial and antifungal activities. For instance, pyrimidinone and oxazinone derivatives fused with thiophene rings, synthesized using 2-chloro-6-ethoxy-4-acetylpyridine as a starting material, have demonstrated significant antibacterial and antifungal activities, comparable to reference drugs like streptomycin and fusidic acid (A. Hossan et al., 2012). This suggests potential applications in developing new antimicrobial agents.

Anti-Inflammatory and Analgesic Properties

Research has also explored the synthesis of pyrimidine derivatives for evaluating their anti-inflammatory and analgesic properties. Certain synthesized compounds have exhibited significant anti-inflammatory and analgesic activities, indicating their potential for therapeutic applications in treating inflammation and pain (S. Sondhi et al., 2009).

Anticancer Activities

The synthesis of novel heterocyclic compounds incorporating pyrimidine moieties has been targeted for their anticancer activities. Some of these compounds, through various synthetic pathways, have shown promising results in inhibiting cancer cell growth, suggesting their potential in cancer research and therapy (S. Y. Mansour et al., 2021).

Synthesis and Chemical Reactivity

The compound's structural complexity also highlights its potential in synthetic chemistry, where researchers aim to develop new synthetic routes or improve existing ones for heterocyclic compounds. Such efforts contribute to the expansion of chemical libraries with potential biological activities and offer insights into structure-activity relationships (H. Hosseini & M. Bayat, 2019).